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Compound of Interest

Compound Name: Agn 191976

Cat. No.: B15569142

For Researchers, Scientists, and Drug Development Professionals

Introduction

AGN 191976 is a chemical entity that remains largely uncharacterized in publicly accessible
scientific literature. While the designation "AGN 191976" appears in some chemical vendor
catalogs, it is not a widely recognized identifier in major chemical databases. Extensive
investigation suggests that AGN 191976 is likely a synonym or internal tracking code for the
compound identified by the CAS number 8066-69-1. The formal IUPAC name for this
substance is N'-(4-nitrosophenyl)benzohydrazide;thioarsorosomethane. This guide provides a
summary of the available chemical structure information. However, a comprehensive in-depth
technical guide on its synthesis and biological activity cannot be constructed due to the
conspicuous absence of published experimental data.

Chemical Structure and Identification

The compound associated with AGN 191976 is a complex consisting of two distinct chemical
entities: N'-(4-nitrosophenyl)benzohydrazide and thioarsorosomethane.

Table 1: Chemical Identification of AGN 191976 Components
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Identifier Value

Common Name AGN 191976

CAS Number 8066-69-1

Component 1 [IUPAC Name N'-(4-nitrosophenyl)benzohydrazide
Component 2 [IUPAC Name thioarsorosomethane

Molecular Formula C14H14AsSN302S

The benzohydrazide component possesses a core structure common in medicinal chemistry,
while the thioarsorosomethane component introduces an organoarsenic moiety, suggesting
potential for unique biological interactions.

Synthesis and Experimental Protocols

A thorough search of scientific databases and chemical literature did not yield any specific,
peer-reviewed experimental protocols for the synthesis of AGN 191976 or its components
under the CAS number 8066-69-1. While general methods for the synthesis of benzohydrazide
derivatives are known, the specific pathway to N'-(4-nitrosophenyl)benzohydrazide and its
subsequent complexation with thioarsorosomethane is not documented in available resources.

Quantitative Data

No quantitative data regarding the synthesis (e.g., reaction yields, optimal conditions) or
physicochemical properties (e.g., melting point, solubility, spectral data) of AGN 191976 could
be retrieved from public sources.

Biological Activity and Signaling Pathways

There is no published research detailing the biological activity of AGN 191976. Consequently,
no information on its mechanism of action, potential therapeutic targets, or associated signaling
pathways is available. This lack of data prevents the creation of any diagrams representing its
biological workflow.

Logical Relationship Diagram
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Due to the absence of experimental data, a logical workflow for the synthesis and
characterization of AGN 191976 can only be presented as a hypothetical process.

Hypothetical Synthesis Workflow
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Caption: Hypothetical workflow for the synthesis and characterization of AGN 191976.

Conclusion

The identity of AGN 191976 is likely linked to the chemical compound with CAS number 8066-
69-1, N'-(4-nitrosophenyl)benzohydrazide;thioarsorosomethane. However, the core
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requirements for an in-depth technical guide—namely, detailed experimental protocols,
quantitative data, and biological activity information—are not available in the public domain.
The information presented here is based on the limited data from chemical vendor databases.
Further research and publication of experimental work are necessary to fully elucidate the
synthesis, structure, and function of this compound.

 To cite this document: BenchChem. [The Enigmatic Compound AGN 191976: A Review of
Available Chemical Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569142#synthesis-and-chemical-structure-of-agn-
191976]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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